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Introduction

MD-265 is a potent and selective degrader of the Murine Double Minute 2 (MDM2) protein.[1]
[2][3][4] As a Proteolysis Targeting Chimera (PROTAC), MD-265 functions by inducing the
ubiquitination and subsequent proteasomal degradation of MDM2.[2] In cancer cells with wild-
type p53, the degradation of MDM2 leads to the stabilization and activation of the p53 tumor
suppressor protein.[1][2][3][4] This activation triggers downstream pathways resulting in cell
cycle arrest and apoptosis, making MD-265 a promising therapeutic agent for cancers
harboring wild-type p53.[2]

These application notes provide detailed protocols for the in vitro use of MD-265 in cell culture,
including cell line selection, treatment procedures, and methods for assessing its biological
effects.

Mechanism of Action: MDM2 Degradation and p53
Activation
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MD-265 is a heterobifunctional molecule that simultaneously binds to the MDM2 protein and
the E3 ubiquitin ligase cereblon (CRBN). This ternary complex formation facilitates the transfer
of ubiquitin from the E3 ligase to MDM2, marking it for degradation by the 26S proteasome.
The resulting depletion of MDM2 protein frees p53 from its negative regulation. Activated p53
can then transcriptionally activate its target genes, such as p21 (CDKN1A) and PUMA (BBC3),
leading to cell cycle arrest and apoptosis.[2]
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MD-265 Mechanism of Action
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Cell Viability Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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